Cas no 83782-80-3 (2-{(pyridin-2-yl)methylsulfanyl}pyrimidine)

2-{(Pyridin-2-yl)methylsulfanyl}pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a pyridinylmethylthio moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both pyridine and pyrimidine rings enhances its ability to participate in coordination chemistry, facilitating applications in catalysis and metal-organic frameworks. Its sulfur-containing linker offers versatility for further functionalization, enabling the development of bioactive molecules. The compound's stability and reactivity under mild conditions make it suitable for use in complex organic transformations. Researchers value it for its potential in designing ligands, inhibitors, and other specialized chemical entities.

2-{(pyridin-2-yl)methylsulfanyl}pyrimidine structure

83782-80-3 structure

Product name:2-{(pyridin-2-yl)methylsulfanyl}pyrimidine

CAS No:83782-80-3

MF:C_₁₀H_₉N_₃S

Molecular Weight:203.263560056686

CID:668465

PubChem ID:4436768

2-{(pyridin-2-yl)methylsulfanyl}pyrimidine Properties

Names and Identifiers

- Pyrimidine, 2-[(2-pyridinylmethyl)thio]-
- 2-(pyridin-2-ylmethylsulfanyl)pyrimidine
- 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine
- F6616-1335
- 2-((pyridin-2-ylmethyl)thio)pyrimidine
- SCHEMBL6639863
- 83782-80-3
- CHEMBL155098
- 2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine
- DTXSID10403280
- AKOS024288092
- Inchi： InChI=1S/C10H9N3S/c1-2-5-11-9(4-1)8-14-10-12-6-3-7-13-10/h1-7H,8H2
- InChIKey： OARMSWNYNKYQCE-UHFFFAOYSA-N
- SMILES： C1=CC=NC(=C1)CSC2=NC=CC=N2

Computed Properties

精确分子量: 203.05171847g/mol
同位素质量: 203.05171847g/mol
Isotope Atom Count: 0
氢键供体数量: 0
氢键受体数量: 4
重原子数量: 14
可旋转化学键数量: 3
复杂度: 159
共价键单元数量: 1
确定原子立构中心数量: 0
不确定原子立构中心数量: 0
确定化学键立构中心数量: 0
不确定化学键立构中心数量: 0
拓扑分子极性表面积: 64Å²
XLogP3: 1.5

2-{(pyridin-2-yl)methylsulfanyl}pyrimidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F6616-1335-20mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	20mg	$99.0	2023-09-07
Life Chemicals	F6616-1335-15mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	15mg	$89.0	2023-09-07
Life Chemicals	F6616-1335-75mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	75mg	$208.0	2023-09-07
Life Chemicals	F6616-1335-100mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	100mg	$248.0	2023-09-07
Life Chemicals	F6616-1335-5μmol	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	5μmol	$63.0	2023-09-07
Life Chemicals	F6616-1335-2mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	2mg	$59.0	2023-09-07
Life Chemicals	F6616-1335-5mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	5mg	$69.0	2023-09-07
Life Chemicals	F6616-1335-10mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	10mg	$79.0	2023-09-07
Life Chemicals	F6616-1335-10μmol	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	10μmol	$69.0	2023-09-07
Life Chemicals	F6616-1335-50mg	2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine	83782-80-3	50mg	$160.0	2023-09-07

2-{(pyridin-2-yl)methylsulfanyl}pyrimidine Literature

1. 3-dimensional control over lamella orientation and order in thick block copolymer films

Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
2. A binary AxB1−x ionic alkaline pseudocapacitor system involving manganese, iron, cobalt, and nickel: formation of electroactive colloids via in situ electric field assisted coprecipitation†

Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166
3. A 3D α-Fe2O3 nanoflake urchin-like structure for electromagnetic wave absorption

Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
4. A 3D organopolymolybdate polymer with unusual topology functionalized by 1,4-bis(1,2,4-triazol-1-yl)butane through Mo–N bond†

Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
5. A baseline drift detrending technique for fast scan cyclic voltammetry

Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
6. 3-Pyridineboronic acid → boroxine → pentadecanuclear boron cage → 3D molecular network: a sequence based on two levels of self-complementary self-assembly†

Domingo Salazar-Mendoza,Jorge Guerrero-Alvarez,Herbert Höpfl Chem. Commun., 2008, 6543-6545
7. A bioinspired, passive microfluidic lobe filtration system†

Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
8. A 2,3-butanedione protected chiral glycine equivalent—a new building block for the stereoselective synthesis of enantiopure N-protected α-amino acids

Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
9. A bifunctional cerium phosphate catalyst for chemoselective acetalization†

Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
10. 15.34% efficiency all-small-molecule organic solar cells with an improved fill factor enabled by a fullerene additive†

Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141

Additional information on 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine

Recent Advances in the Study of 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine (CAS: 83782-80-3): A Comprehensive Research Brief

The compound 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine (CAS: 83782-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine as a scaffold for designing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting specific tyrosine kinases implicated in cancer progression. The compound's ability to form stable interactions with the ATP-binding site of these kinases makes it a promising candidate for further optimization.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine with higher yields and purity. A recent patent application (WO2023056789) describes a novel catalytic system that reduces byproduct formation during the key coupling step between the pyridine and pyrimidine moieties. This advancement could significantly lower production costs for potential pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that modifications to the methylsulfanyl linker can dramatically alter the compound's biological properties. Research teams at several academic institutions have created libraries of analogs, with some derivatives showing improved selectivity profiles against off-target kinases. These findings were presented at the 2024 American Chemical Society National Meeting.

Beyond oncology applications, emerging research suggests potential uses of 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine derivatives in treating inflammatory diseases. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs demonstrated potent inhibition of key inflammatory mediators while maintaining favorable pharmacokinetic properties.

The compound's mechanism of action continues to be elucidated through advanced biophysical techniques. Recent cryo-EM studies have provided atomic-level insights into how 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine derivatives interact with their protein targets, information that is guiding the design of next-generation inhibitors with improved binding affinity and specificity.

Looking forward, the development of 2-{(pyridin-2-yl)methylsulfanyl}pyrimidine-based therapeutics faces several challenges, including optimizing bioavailability and addressing potential toxicity concerns. However, the growing body of research suggests this chemical scaffold holds considerable promise for addressing unmet medical needs across multiple therapeutic areas.